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Compound of Interest

Compound Name: Mefenidramium metilsulfate

Cat. No.: B048653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mefenidramium metilsulfate is a quaternary ammonium compound. Structurally, it is a

derivative of diphenhydramine (the active ingredient in Benadryl), suggesting it may possess

anticholinergic and antihistaminic properties. As a permanently charged molecule, its

pharmacokinetic and pharmacodynamic properties are expected to differ significantly from its

tertiary amine precursor, diphenhydramine. These differences may include reduced

permeability across the blood-brain barrier, potentially minimizing central nervous system side

effects. This document provides detailed application notes and experimental protocols for the

research use of Mefenidramium metilsulfate.

Physicochemical Properties
A summary of the key physicochemical properties of Mefenidramium metilsulfate is

presented in Table 1. This information is crucial for the preparation of stock solutions and

formulations for in vitro and in vivo studies.

Table 1: Physicochemical Properties of Mefenidramium Metilsulfate
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Property Value Source

Chemical Formula C₁₉H₂₇NO₅S [1]

Molecular Weight 381.5 g/mol [1]

CAS Number 4858-60-0 [2]

Appearance Solid powder [2]

Purity >98% (typical) [2]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Keep dry and

in the dark.

[2]

Synonyms

(2-

(Diphenylmethoxy)ethyl)trimeth

ylammonium methyl sulfate

[2][3]

Proposed Mechanism of Action
Based on its structural similarity to diphenhydramine, Mefenidramium metilsulfate is

hypothesized to act as an antagonist at histamine H1 receptors and muscarinic acetylcholine

receptors. The quaternary ammonium structure, however, likely restricts its ability to cross the

blood-brain barrier, suggesting its effects will be predominantly localized to the periphery.

Peripheral Histamine H1 Receptor Antagonism
Histamine, released from mast cells and basophils during an allergic response, binds to H1

receptors on various cells, including smooth muscle and endothelial cells. This binding initiates

a signaling cascade leading to symptoms like vasodilation, increased vascular permeability,

and smooth muscle contraction. Mefenidramium metilsulfate is proposed to competitively

block this interaction, thereby mitigating allergic and inflammatory responses.

Peripheral Muscarinic Acetylcholine Receptor
Antagonism
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Acetylcholine is a key neurotransmitter in the parasympathetic nervous system. Its binding to

muscarinic receptors can lead to effects such as smooth muscle contraction and glandular

secretion. By acting as an antagonist at these receptors in the periphery, Mefenidramium
metilsulfate may reduce cholinergic-mediated effects.

A diagram illustrating the proposed peripheral mechanism of action is provided below.
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Caption: Proposed peripheral mechanism of Mefenidramium metilsulfate.

Experimental Protocols
The following are detailed protocols for the formulation and preliminary biological evaluation of

Mefenidramium metilsulfate.

Formulation and Solubility Testing
Objective: To determine the solubility of Mefenidramium metilsulfate in common laboratory

solvents to prepare stock solutions for in vitro and in vivo experiments.

Materials:

Mefenidramium metilsulfate powder

Distilled water
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Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Ethanol

Vortex mixer

Magnetic stirrer and stir bars

Analytical balance

Spectrophotometer or HPLC

Protocol:

Preparation of Saturated Solutions:

Accurately weigh a known amount of Mefenidramium metilsulfate (e.g., 10 mg) into

separate vials.

Add a small, precise volume of each solvent (e.g., 1 mL) to the respective vials.

Vortex each vial vigorously for 1-2 minutes.

Place the vials on a magnetic stirrer and stir at room temperature for 24 hours to ensure

equilibrium is reached.

Separation of Undissolved Solid:

After 24 hours, visually inspect the vials for any undissolved solid.

If solid is present, centrifuge the vials at high speed (e.g., 10,000 x g) for 10 minutes to

pellet the undissolved compound.

Carefully collect the supernatant without disturbing the pellet.

Quantification of Solubilized Compound:
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Prepare a series of standard solutions of known concentrations of Mefenidramium
metilsulfate in the respective solvents.

Measure the absorbance of the standard solutions and the supernatant from the saturated

solutions using a spectrophotometer at the compound's λmax. Alternatively, use a

validated HPLC method for more accurate quantification.

Construct a standard curve and determine the concentration of Mefenidramium
metilsulfate in the saturated supernatant. This concentration represents the solubility in

that solvent.

Data Presentation:

Table 2: Solubility of Mefenidramium Metilsulfate in Various Solvents

Solvent Temperature (°C) Solubility (mg/mL)

Distilled Water 25 To be determined

PBS (pH 7.4) 25 To be determined

DMSO 25 To be determined

Ethanol 25 To be determined

A workflow for the solubility testing protocol is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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